Cas no 336836-47-6 (L-Threonine, L-threonyl-L-isoleucyl-L-seryl-L-prolyl-)

• Product Name: L-Threonine, L-threonyl-L-isoleucyl-L-seryl-L-prolyl-
• CAS No: 336836-47-6
• MF: C₂₂H₃₉N₅O₉
• MW: 517.573166131973
• CID: 1465547
• Update Time: 2024-08-25

L-Threonine, L-threonyl-L-isoleucyl-L-seryl-L-prolyl- Chemical and Physical Properties

Names and Identifiers

• L-Threonine, L-threonyl-L-isoleucyl-L-seryl-L-prolyl-
• L-Threonine, L-threonyl-L-isoleucyl-L-seryl-L-prolyl- (9CI)

• Inchi： 1S/C22H39N5O9/c1-5-10(2)16(25-19(32)15(23)11(3)29)20(33)24-13(9-28)21(34)27-8-6-7-14(27)18(31)26-17(12(4)30)22(35)36/h10-17,28-30H,5-9,23H2,1-4H3,(H,24,33)(H,25,32)(H,26,31)(H,35,36)/t10-,11+,12+,13-,14-,15-,16-,17-/m0/s1
• InChI Key： WFQYAMYRKIWWDZ-KPXQEMBMSA-N
• SMILES： C(O)(=O)[C@H]([C@H](O)C)NC(=O)[C@@H]1CCCN1C(=O)[C@H](CO)NC(=O)[C@H]([C@@H](C)CC)NC(=O)[C@H]([C@H](O)C)N

Computed Properties

• Exact Mass: 517.27497

Experimental Properties

• Density: 1.335±0.06 g/cm3(Predicted)
• Boiling Point: 974.0±65.0 °C(Predicted)
• PSA: 231.62
• pka: 3.28±0.10(Predicted)